Cas no 2111541-56-9 (Ethyl 4,6-dimethylpiperidine-3-carboxylate)

• Product Name: Ethyl 4,6-dimethylpiperidine-3-carboxylate
• CAS No: 2111541-56-9
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5638550
• PubChem ID: 165897398
• Update Time: 2025-06-15

Ethyl 4,6-dimethylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4,6-dimethylpiperidine-3-carboxylate
• EN300-27782542
• 2111541-56-9
• Ethyl 4,6-dimethylpiperidine-3-carboxylate

• Inchi： 1S/C10H19NO2/c1-4-13-10(12)9-6-11-8(3)5-7(9)2/h7-9,11H,4-6H2,1-3H3
• InChI Key： KJWRMISEEBPQNC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNC(C)CC1C)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 4,6-dimethylpiperidine-3-carboxylate

Ethyl 4,6-dimethylpiperidine-3-carboxylate (CAS No. 2111541-56-9): A Comprehensive Overview

Ethyl 4,6-dimethylpiperidine-3-carboxylate (CAS No. 2111541-56-9) is a significant compound in the realm of chemical and pharmaceutical research, exhibiting unique structural and functional properties that make it a valuable intermediate in various synthetic applications. This compound, characterized by its piperidine core and ethyl ester functionality, has garnered attention due to its potential in drug development and material science.

The molecular structure of Ethyl 4,6-dimethylpiperidine-3-carboxylate consists of a six-membered piperidine ring substituted with two methyl groups at the 4th and 6th positions, and an ethyl ester group at the 3rd position. This specific arrangement imparts distinct chemical reactivity and stability, making it a versatile building block for synthesizing more complex molecules. The presence of the methyl groups enhances the compound's lipophilicity, which is a crucial factor in drug absorption and distribution within the body.

In recent years, there has been a growing interest in exploring the pharmacological potential of piperidine derivatives. The structural motif of Ethyl 4,6-dimethylpiperidine-3-carboxylate has been investigated for its role in modulating various biological pathways. For instance, studies have suggested that piperidine-based compounds can interact with enzymes and receptors involved in neurotransmission, making them promising candidates for treating neurological disorders such as depression and anxiety.

One of the most compelling aspects of Ethyl 4,6-dimethylpiperidine-3-carboxylate is its utility as a chiral building block. The presence of the methyl groups at the 4th and 6th positions creates stereocenters that can be selectively modified to produce enantiomerically pure compounds. This is particularly important in pharmaceuticals, where the efficacy and safety of a drug can be highly dependent on its stereochemistry. Researchers have leveraged this property to develop novel drugs with improved pharmacokinetic profiles.

The synthesis of Ethyl 4,6-dimethylpiperidine-3-carboxylate typically involves multi-step organic reactions starting from commercially available precursors. The process often begins with the formation of the piperidine ring followed by functionalization with methyl groups and esterification. Advanced synthetic techniques such as catalytic hydrogenation and cross-coupling reactions have been employed to enhance yield and purity. These methods align with contemporary trends in green chemistry, emphasizing sustainable and efficient synthetic pathways.

Recent advancements in computational chemistry have also contributed to the understanding of Ethyl 4,6-dimethylpiperidine-3-carboxylate. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These simulations are complemented by experimental validations, where the compound's activity is tested against specific enzymes or receptors. Such integrated approaches are pivotal in accelerating drug discovery processes.

The pharmaceutical industry has shown particular interest in exploring derivatives of Ethyl 4,6-dimethylpiperidine-3-carboxylate for their potential therapeutic applications. For example, modifications to the piperidine ring have led to compounds with enhanced binding affinity to certain neurotransmitter receptors. This has opened up new avenues for treating conditions like chronic pain and cognitive disorders. Additionally, material scientists have investigated its properties for developing novel polymers with unique mechanical and thermal characteristics.

In conclusion, Ethyl 4,6-dimethylpiperidine-3-carboxylate (CAS No. 2111541-56-9) stands out as a versatile and promising compound with significant implications in both pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing complex molecules with diverse applications. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and innovation.